Cas no 946314-69-8 (2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946314-69-8
• MF: C₁₉H₂₄N₄O₅S
• MW: 420.482663154602
• CID: 6090009
• PubChem ID: 16883989
• Update Time: 2025-05-30

2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• 946314-69-8
• F5011-0266
• VU0628632-1
• 2-methylpropyl N-[4-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• 2-methylpropyl N-(4-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• isobutyl (4-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)carbamate
• AKOS024488619
• MYIQGKGFYDYBLA-UHFFFAOYSA-N

• Inchi： 1S/C19H24N4O5S/c1-13(2)11-28-19(26)21-18-20-14(12-29-18)10-16(24)22-5-7-23(8-6-22)17(25)15-4-3-9-27-15/h3-4,9,12-13H,5-8,10-11H2,1-2H3,(H,20,21,26)
• InChI Key： MYIQGKGFYDYBLA-UHFFFAOYSA-N
• SMILES： C(OCC(C)C)(=O)NC1=NC(CC(N2CCN(C(C3=CC=CO3)=O)CC2)=O)=CS1

Computed Properties

• Exact Mass: 420.14674105g/mol
• Monoisotopic Mass: 420.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 133Ų

Additional information on 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate

Introduction to 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946314-69-8)

Compound with the CAS number 946314-69-8 and the product name 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the furan-2-carbonyl moiety and the piperazin-1-yl group, contributes to its unique chemical properties and biological activity.

The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the 1,3-thiazole ring is particularly noteworthy, as it is a common scaffold in many bioactive molecules. This heterocyclic system not only imparts stability to the compound but also enhances its interactions with biological targets. The carbamate functional group further contributes to its versatility, enabling a wide range of chemical modifications and derivatization strategies.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the furan and piperazine moieties. These structural elements are known to exhibit significant biological activity across various therapeutic areas. For instance, furan derivatives have been implicated in anti-inflammatory and antiviral applications, while piperazine-based compounds are widely recognized for their role in central nervous system (CNS) disorders. The combination of these features in 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate suggests a multifaceted pharmacological profile that warrants further investigation.

The compound's potential as a lead molecule in drug discovery has been highlighted by several recent studies. Researchers have demonstrated that derivatives of this class exhibit promising activity against a range of targets, including enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The structural features of this compound allow for precise tuning of its pharmacokinetic properties, making it an attractive candidate for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, has been crucial in achieving the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also minimize unwanted side products.

In terms of biological evaluation, preliminary studies have shown that 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate exhibits notable activity in vitro. Specifically, it has demonstrated inhibitory effects on certain enzymes that are implicated in disease pathogenesis. These findings are particularly encouraging given the compound's structural similarity to known bioactive molecules. Further studies are ongoing to elucidate its mechanism of action and to assess its potential therapeutic efficacy.

The compound's solubility profile has also been a focus of investigation. Its ability to dissolve in both polar and non-polar solvents makes it amenable to various formulation strategies, which is crucial for its development into a viable drug candidate. Researchers have explored different solvents and excipients to optimize its solubility while maintaining its stability under various conditions.

The future direction of research on this compound is likely to include both in vivo studies and clinical trials. In vivo models will provide valuable insights into its pharmacological activity and toxicity profile, while clinical trials will be essential for evaluating its therapeutic efficacy in human subjects. The collaboration between academic researchers and pharmaceutical companies will be critical in advancing this compound from a laboratory curiosity to a market-ready therapeutic agent.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable tool for understanding the relationship between molecular structure and biological activity. By studying compounds like this one, researchers can gain insights into how different functional groups contribute to a molecule's overall pharmacological properties. These insights can then be applied to design new drugs with improved efficacy and safety profiles.

In conclusion, 2-methylpropyl N-(4-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxyethylethanol}-1,3-thiazolide carbamate (CAS No. 94631469) represents a promising candidate for further exploration in pharmaceutical chemistry. Its complex molecular structure and unique functional groups make it an attractive lead molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future landscape of medicinal chemistry.